2,6-Dichloro-3-cyclopropoxypyridine

• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 2,6-dichloro-3-cyclopropyloxypyridine
• InChI: InChI=1S/C8H7Cl2NO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: RFEIJXDHRLLMEL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)Cl

Description

2,6-Dichloro-3-cyclopropoxypyridine is a halogenated pyridine derivative featuring two chlorine substituents at the 2- and 6-positions of the pyridine ring and a cyclopropoxy group at the 3-position. This compound belongs to a class of heterocyclic aromatic molecules widely studied for their applications in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,6-Dichloro-3-cyclopropoxypyridine typically involves the cyclopropanation of 2,6-dichloropyridine. One common method is the reaction of 2,6-dichloropyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods: Industrial production of 2,6-Dichloro-3-cyclopropoxypyridine follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and minimize by-products. Purification is typically achieved through distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions: 2,6-Dichloro-3-cyclopropoxypyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms at the 2 and 6 positions can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride, leading to the formation of partially or fully reduced derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium amide or thiourea in solvents like ethanol or dimethyl sulfoxide.

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in tetrahydrofuran.

Major Products Formed:

• Substituted pyridines (from nucleophilic substitution).
• Pyridine N-oxides (from oxidation).
• Reduced pyridine derivatives (from reduction).

Scientific Research Applications

2,6-Dichloro-3-cyclopropoxypyridine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of agrochemicals and pharmaceuticals due to its reactivity and versatility.

Mechanism of Action

The mechanism of action of 2,6-Dichloro-3-cyclopropoxypyridine involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of enzymatic activities by binding to active sites or allosteric sites on enzymes. This interaction can disrupt normal biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

The compound’s structural analogs differ in substituent positions and functional groups, leading to distinct physicochemical and reactivity profiles:

• 3,6-Dichloropyridazine (CAS RN 141-30-0): A dichlorinated pyridazine with chlorines at positions 3 and 4. Its melting point is 66–69°C .
• 2,3-Dichloropyridine (CAS RN 2402-77-9): Features chlorines at positions 2 and 3 on a pyridine ring. Its melting point is 65–67°C .
• 2-Chloro-6-methylpyrimidine-4-carboxylic acid (CAS RN 89581-58-8): A pyrimidine derivative with a chlorine at position 2, a methyl group at position 6, and a carboxylic acid at position 3. The carboxylic acid group introduces acidity (pKa ~4–5) and hydrogen-bonding capacity, distinguishing it from non-acidic analogs like 2,6-dichloro-3-cyclopropoxypyridine .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
2,6-Dichloro-3-cyclopropoxypyridine	C₈H₆Cl₂NO	218.05*	Not reported	Cl (2,6), cyclopropoxy (3)
3,6-Dichloropyridazine	C₄H₂Cl₂N₂	148.97	66–69	Cl (3,6)
2,3-Dichloropyridine	C₅H₃Cl₂N	147.98	65–67	Cl (2,3)
2-Chloro-6-methylpyrimidine-4-carboxylic acid	C₆H₅ClN₂O₂	188.57	Not reported	Cl (2), methyl (6), COOH (4)

*Calculated based on standard atomic masses.

Research Findings and Limitations

• Solubility : Chlorinated pyridines generally exhibit low water solubility, but the cyclopropoxy group may marginally improve lipophilicity, favoring membrane permeability in drug design.
• Synthetic Utility : The compound’s chlorine atoms serve as leaving groups in cross-coupling reactions (e.g., Suzuki-Miyaura), enabling diversification into complex architectures .